5-Acetamido-9-azido-3,5,9-trideoxy-D-glycero-D-galacto-2-nonulosonic acid

• IUPAC Name: (4S,5R,6R,7R,8R)-5-acetamido-9-azido-4,6,7,8-tetrahydroxy-2-oxononanoic acid
• InChI: InChI=1S/C11H18N4O8/c1-4(16)14-8(5(17)2-6(18)11(22)23)10(21)9(20)7(19)3-13-15-12/h5,7-10,17,19-21H,2-3H2,1H3,(H,14,16)(H,22,23)/t5-,7+,8+,9+,10+/m0/s1
• InChI Key: RCMJNJVGOFCOSP-BOHATCBPSA-N
• Canonical SMILES: CC(=O)NC(C(CC(=O)C(=O)O)O)C(C(C(CN=[N+]=[N-])O)O)O
• Isomeric SMILES: CC(=O)N[C@H]([C@H](CC(=O)C(=O)O)O)[C@H]([C@@H]([C@@H](CN=[N+]=[N-])O)O)O
• Molecular Formula: C11H18N4O8
• DSSTOX Substance ID: DTXSID20997862
• Molecular Weight: 334.28 g/mol
• CAS RN: 76487-51-9

Description

5-Acetamido-9-azido-3,5,9-trideoxy-D-glycero-D-galacto-2-nonulosonic acid (5-Acetamido-9-azido-3,5,9-trideoxy-D-GalNAc), more commonly known as Acetazolamide, is a synthetic compound developed for medical and scientific research purposes. It is a derivative of a naturally occurring sugar, D-galactose, and is used in various areas of research such as drug delivery, enzyme inhibition, and protein engineering. Acetazolamide is a potent inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of pH balance in the body. This compound is also used as an anticonvulsant and diuretic drug.

Scientific Research Applications

Enzymic Synthesis

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Biosynthesis of Sialic Acid

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N-Acetylneuraminate Synthesis

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Site-Specific Labeling of Antibodies

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Mechanism of Action

Target of Action

The primary target of 9AzNue5Ac, also known as 5-Acetamido-9-azido-3,5,9-trideoxy-D-glycero-D-galacto-2-nonulosonic acid, is sialoglycans . Sialoglycans are a type of glycan that play crucial roles in various biological processes, including cell-cell communication, immune response, and pathogen invasion .

Mode of Action

9AzNue5Ac is a click chemistry reagent and a Neu5Ac analogue . The compound interacts with its targets (sialoglycans) by being metabolized and incorporated into them . This interaction results in the modification of the sialoglycans, thereby affecting their function .

Biochemical Pathways

Given that sialoglycans are involved in various biological processes, it can be inferred that 9aznue5ac could potentially affect multiple pathways related to cell-cell communication, immune response, and pathogen invasion .

Pharmacokinetics

It is known that the compound can be metabolized and incorporated into sialoglycans in living cells and mice . This suggests that the compound has good bioavailability.

Result of Action

The molecular and cellular effects of 9AzNue5Ac’s action primarily involve the modification of sialoglycans . By incorporating into sialoglycans, 9AzNue5Ac can potentially alter their function and subsequently affect the biological processes in which they are involved .